Cas no 202348-96-7 (1-(4-nitro-1H-pyrrol-3-yl)-Ethanone)

1-(4-nitro-1H-pyrrol-3-yl)-Ethanone structure
202348-96-7 structure
Product Name:1-(4-nitro-1H-pyrrol-3-yl)-Ethanone
CAS No:202348-96-7
MF:C6H6N2O3
MW:154.12344121933
CID:1057695
PubChem ID:10942661
Update Time:2025-04-20

1-(4-nitro-1H-pyrrol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-nitro-1H-pyrrol-3-yl)-Ethanone
    • Ethanone, 1-(4-nitro-1H-pyrrol-3-yl)-
    • 202348-96-7
    • SB63757
    • DB-287090
    • 1-(4-nitro-1H-pyrrol-3-yl)ethanone
    • Inchi: 1S/C6H6N2O3/c1-4(9)5-2-7-3-6(5)8(10)11/h2-3,7H,1H3
    • InChI Key: CKDHKICODUBLFB-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CNC=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 154.03784206g/mol
  • Monoisotopic Mass: 154.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 78.7Ų
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